Cas no 118740-38-8 (Chlorodimethyl(2-phenylpropan-2-yl)silane)

• Product Name: Chlorodimethyl(2-phenylpropan-2-yl)silane
• CAS No: 118740-38-8
• MF: C₁₁H₁₇ClSi
• MW: 212.791183233261
• CID: 131955
• PubChem ID: 577103
• Update Time: 2025-06-07

Chlorodimethyl(2-phenylpropan-2-yl)silane Chemical and Physical Properties

Names and Identifiers

• Chlorodimethyl(2-phenylpropan-2-yl)silane
• Benzene,[1-(chlorodimethylsilyl)-1-methylethyl]-
• chloro-dimethyl-(2-phenylpropan-2-yl)silane
• ALPHA-(CHLORODIMETHYLSILYL)CUMENE
• CHLORODIMETHYL(ALPHA,ALPHA-DIMETHYLBENZYL)SILANE
• Chloro(alpha,alpha-dimethylbenzyl)dimethylsilane
• SCHEMBL7053156
• AKOS016846167
• FT-0752551
• SUMFNCSNBLYOEK-UHFFFAOYSA-
• 118740-38-8
• DTXSID90341934
• InChI=1/C11H17ClSi/c1-11(2,13(3,4)12)10-8-6-5-7-9-10/h5-9H,1-4H3
• Chloro(dimethyl)(1-methyl-1-phenylethyl)silane #
• MFCD00143579
• SUMFNCSNBLYOEK-UHFFFAOYSA-N

• Inchi： 1S/C11H17ClSi/c1-11(2,13(3,4)12)10-8-6-5-7-9-10/h5-9H,1-4H3
• InChI Key： SUMFNCSNBLYOEK-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.07900
• Monoisotopic Mass: 212.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1,01 g/cm3
• Boiling Point: 242.4°C at 760 mmHg
• Flash Point: 92.7°C
• Refractive Index: 1.483
• PSA: 0.00000
• LogP: 4.25880
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Chlorodimethyl(2-phenylpropan-2-yl)silane

Chlorodimethyl(2-phenylpropan-2-yl)silane: Applications and Research Developments

Chlorodimethyl(2-phenylpropan-2-yl)silane, with the CAS number 118740-38-8, is a versatile organosilicon compound that has garnered significant attention in the field of organic synthesis and material science. This compound, characterized by its chloro-substituted silane backbone and an α,α-dimethylbenzyl side group, exhibits unique chemical properties that make it valuable in various industrial and research applications.

The molecular structure of Chlorodimethyl(2-phenylpropan-2-yl)silane consists of a silicon atom bonded to two methyl groups and one chloro group, with the remaining valence electrons occupied by the 2-phenylpropan-2-yl group. This arrangement imparts a high degree of reactivity, particularly in nucleophilic substitution reactions, where the chloro group can be readily displaced by a range of nucleophiles. Such reactivity has made this compound a popular choice for the synthesis of more complex organic molecules.

In recent years, research involving Chlorodimethyl(2-phenylpropan-2-yl)silane has expanded into several promising areas. One notable application is in the development of advanced polymers and coatings. The silane functionality allows for the creation of hybrid materials that combine the thermal stability of silicones with the mechanical properties of organic polymers. These hybrid materials have shown promise in applications ranging from automotive components to high-performance electronics.

Another significant area of research is in pharmaceutical synthesis. The ability to introduce complex side chains via silane-based intermediates has made this compound invaluable in drug discovery programs. For instance, researchers have utilized Chlorodimethyl(2-phenylpropan-2-yl)silane to synthesize novel heterocyclic compounds that exhibit potential biological activity. The precise control over molecular architecture afforded by this reagent has enabled the development of lead compounds for various therapeutic targets.

The compound's utility extends to catalysis as well. Organosilanes are known to act as effective ligands in transition metal catalysis, and Chlorodimethyl(2-phenylpropan-2-yl)silane has been employed in various catalytic systems to enhance reaction efficiency and selectivity. Recent studies have demonstrated its effectiveness in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it serves as a ligand to facilitate the formation of carbon-carbon bonds. These reactions are crucial in constructing complex organic molecules and have wide-ranging applications in both academic research and industrial processes.

In addition to its role in synthetic chemistry, Chlorodimethyl(2-phenylpropan-2-yl)silane has found applications in surface modification techniques. The silane group's ability to form covalent bonds with inorganic substrates makes it an excellent candidate for creating functionalized surfaces. For example, researchers have used this compound to modify silica-based materials, enhancing their adhesion properties or creating surfaces with specific chemical functionalities. Such modifications are essential in fields like microelectronics, where surface properties significantly influence device performance.

The growing interest in sustainable chemistry has also led to investigations into greener synthetic routes involving Chlorodimethyl(2-phenylpropan-2-yl)silane. Researchers are exploring methods to minimize waste and reduce energy consumption during its synthesis and utilization. One promising approach involves the use of catalytic systems that promote highly efficient transformations while generating fewer byproducts. These efforts align with broader trends in chemical research aimed at developing more environmentally friendly processes.

Future research directions for Chlorodimethyl(2-phenylpropan-2-yl)silane may include exploring its potential in photoredox catalysis and electrochemical applications. The compound's unique electronic properties could make it useful in facilitating light-driven or electron-mediated reactions, which are increasingly important in energy storage and conversion technologies. Additionally, its role in designing novel materials with tailored optical and electronic properties remains an exciting area for further investigation.

In conclusion, Chlorodimethyl(2-phenylpropan-2-yl)silane is a multifaceted compound with a broad spectrum of applications across various scientific disciplines. Its versatility as a synthetic intermediate, catalyst ligand, and surface modifier underscores its importance in modern chemistry. As research continues to uncover new uses for this compound, its impact on both academic research and industrial innovation is likely to grow even further.